Dihydrocoumarin
Dihydrocoumarin
3,4-dihydrocoumarin is a white to pale yellow clear oily liquid with a sweet odor. Solidifies around room temperature. (NTP, 1992)
3,4-dihydrocoumarin is a chromanone that is the 3,4-dihydro derivative of coumarin. It has a role as a plant metabolite. It is functionally related to a coumarin.
3,4-Dihydrocoumarin is a natural product found in Lasiolaena morii, Daphnia pulex, and other organisms with data available.
3,4-dihydrocoumarin is a chromanone that is the 3,4-dihydro derivative of coumarin. It has a role as a plant metabolite. It is functionally related to a coumarin.
3,4-Dihydrocoumarin is a natural product found in Lasiolaena morii, Daphnia pulex, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
119-84-6
VCID:
VC21337852
InChI:
InChI=1S/C9H8O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-4H,5-6H2
SMILES:
Molecular Formula:
C9H8O2
Molecular Weight:
148.16 g/mol
Dihydrocoumarin
CAS No.: 119-84-6
Cat. No.: VC21337852
Molecular Formula: C9H8O2
Molecular Weight: 148.16 g/mol
* For research use only. Not for human or veterinary use.
| Description | 3,4-dihydrocoumarin is a white to pale yellow clear oily liquid with a sweet odor. Solidifies around room temperature. (NTP, 1992) 3,4-dihydrocoumarin is a chromanone that is the 3,4-dihydro derivative of coumarin. It has a role as a plant metabolite. It is functionally related to a coumarin. 3,4-Dihydrocoumarin is a natural product found in Lasiolaena morii, Daphnia pulex, and other organisms with data available. |
|---|---|
| CAS No. | 119-84-6 |
| Molecular Formula | C9H8O2 |
| Molecular Weight | 148.16 g/mol |
| IUPAC Name | 3,4-dihydrochromen-2-one |
| Standard InChI | InChI=1S/C9H8O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-4H,5-6H2 |
| Standard InChI Key | VMUXSMXIQBNMGZ-UHFFFAOYSA-N |
| Canonical SMILES | C1CC(=O)OC2=CC=CC=C21 |
| Boiling Point | 522 °F at 760 mmHg (NTP, 1992) 272 °C 271.00 to 272.00 °C. @ 760.00 mm Hg |
| Colorform | Leaflets White to light yellow, oily liquid Colorless crystals |
| Flash Point | 266 °F (NTP, 1992) 130 °C |
| Melting Point | 77 °F (NTP, 1992) 25 °C |
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